N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine

• IUPAC Name: N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine
• InChI: InChI=1S/C14H14BrN5O/c1-8(9-3-4-11(21-2)10(15)5-9)20-14-12-13(17-6-16-12)18-7-19-14/h3-8H,1-2H3,(H2,16,17,18,19,20)
• InChI Key: BREGGXRTSTUHSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)Br)NC2=NC=NC3=C2NC=N3
• Molecular Formula: C14H14BrN5O
• Molecular Weight: 348.20 g/mol

Description

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine is a complex organic compound that features a purine base structure substituted with a 3-bromo-4-methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine typically involves multi-step organic reactions. One common method includes the Suzuki-Miyaura coupling reaction, which is a widely-used technique for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve optimizing the Suzuki-Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate solvents, catalysts, and reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens (e.g., Br2, Cl2) and nucleophiles (e.g., NH3, OH-).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group may yield a corresponding aldehyde or carboxylic acid, while reduction of the bromo group may yield a de-brominated product.

Scientific Research Applications

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological pathways and interactions.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism by which N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biological pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

1-(3-Bromo-4-methoxyphenyl)ethanone: This compound shares a similar phenyl group but lacks the purine base.

4-Bromo-3-methoxyphenol: This compound also contains the 3-bromo-4-methoxyphenyl group but differs in its functional groups and overall structure.

Uniqueness

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-7H-purin-6-amine is unique due to its combination of a purine base with a substituted phenyl group. This unique structure allows it to interact with a variety of molecular targets, making it a versatile compound for research and development in multiple fields.